1-(3-Methyl-4-nitrobenzoyl)pyrrolidine-2-carboxylic acid

• IUPAC Name: 1-(3-methyl-4-nitrobenzoyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C13H14N2O5/c1-8-7-9(4-5-10(8)15(19)20)12(16)14-6-2-3-11(14)13(17)18/h4-5,7,11H,2-3,6H2,1H3,(H,17,18)
• InChI Key: GQHRWPKZHAUFMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N2CCCC2C(=O)O)[N+](=O)[O-]
• Molecular Formula: C13H14N2O5
• Molecular Weight: 278.26 g/mol

Description

“1-(3-Methyl-4-nitrobenzoyl)pyrrolidine-2-carboxylic acid” is a compound with the CAS Number: 1101842-87-8. It has a molecular weight of 278.26. The compound is also known by its IUPAC name, 1-(3-methyl-4-nitrobenzoyl)proline.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H14N2O5/c1-8-7-9 (4-5-10 (8)15 (19)20)12 (16)14-6-2-3-11 (14)13 (17)18/h4-5,7,11H,2-3,6H2,1H3, (H,17,18). This indicates the molecular structure of the compound.

Scientific Research Applications

Synthesis of Carboxylic Esters

1-(3-Methyl-4-nitrobenzoyl)pyrrolidine-2-carboxylic acid, a derivative of nitrobenzoic acid, plays a crucial role in the synthesis of carboxylic esters. The use of similar nitrobenzoic anhydrides, like 2-methyl-6-nitrobenzoic anhydride, has been effective in synthesizing various carboxylic esters from carboxylic acids and alcohols. This approach offers high yields and chemoselectivities, highlighting its potential in ester synthesis (Shiina et al., 2002).

Synthesis of Lactones

Similarly, derivatives of nitrobenzoic acid are significant in the synthesis of lactones. Using 2-methyl-6-nitrobenzoic anhydride, a variety of lactones can be prepared from corresponding omega-hydroxycarboxylic acids. This method has been applied successfully in the synthesis of complex lactones like erythro-aleuritic acid lactone and octalactins A and B (Shiina et al., 2004).

Molecular Salt and Cocrystal Formation

Nitrobenzoic acid derivatives, including 1-(3-Methyl-4-nitrobenzoyl)pyrrolidine-2-carboxylic acid, are also used in forming molecular salts and cocrystals. These compounds exhibit interesting structural properties, such as forming hydrogen bonds and chains in their crystal structures. This can lead to applications in crystal engineering and materials science (Muralidharan et al., 2013).

Coordination Polymers and Magnetic Properties

In coordination chemistry, nitrobenzoic acid derivatives are utilized as ligands to form coordination polymers. These polymers can exhibit diverse structures and properties, including luminescence sensing and magnetic behaviors. This suggests potential applications in sensing materials and magnetic devices (Yan et al., 2020).

Dielectric Anisotropy Studies

1-(3-Methyl-4-nitrobenzoyl)pyrrolidine-2-carboxylic acid, similar to its related compounds, can be involved in studies of dielectric anisotropy, particularly in complex nickel(II) compounds. This is crucial in exploring materials with unique electrical properties, which can be applied in electronic devices (Fu et al., 2007).